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Compound of Interest

Compound Name: Phlorizin

Cat. No.: B1677692

This guide provides essential safety and logistical information for the proper disposal of
phlorizin, ensuring the safety of laboratory personnel and compliance with environmental
regulations. The following procedures are intended for researchers, scientists, and drug
development professionals handling phlorizin in a laboratory setting.

Immediate Safety and Handling

Before disposal, it is crucial to understand the hazards associated with phlorizin. It is classified
as causing skin irritation (H315), serious eye irritation (H319), and potential respiratory irritation
(H335)[1][2].

Personal Protective Equipment (PPE) Required:

Eye Protection: Wear tightly fitting safety goggles or glasses with side-shields[3][4][5].

Hand Protection: Use chemical-resistant gloves|[3][4].

Skin and Body Protection: Wear a lab coat or other protective clothing. An apron may be
necessary for larger quantities[3][4].

Respiratory Protection: If there is a risk of generating dust, use a suitable respirator[2].

Handle phlorizin in a well-ventilated area, such as a chemical fume hood, to minimize the risk
of inhalation[2][3][4]. Always wash hands thoroughly after handling the substance[1][2].

Quantitative Data for Safe Handling
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The following table summarizes key quantitative data relevant to the handling and disposal of

phlorizin.

Parameter

Value

Significance

Source(s)

Acute Toxicity (LD50)

>500 mg/kg
(Intraperitoneal,

mouse)

Low acute toxicity;
does not meet the
criteria for a "highly
toxic chemical” which
would require more
stringent
decontamination

procedures.

[1](6]

Solubility in DMSO

87 - 118 mg/mL

High solubility in a
common lab solvent;
relevant for preparing
solutions and for

decontamination.

[7](8]

Solubility in Ethanol

43.6 mg/mL

Soluble in ethanol,
another common
solvent for dissolution

and decontamination.

[8]

Solubility in Water

Poorly soluble in cold
water, soluble in hot

water.

Important for
understanding its
environmental fate
and for cleaning

procedures.

[110]

Step-by-Step Disposal Protocol

The cardinal rule for chemical disposal is to adhere to all federal, state, and local regulations.

Never dispose of phlorizin down the sanitary sewer or in the regular trash[4][11]. The following

steps provide a general operational plan for its disposal as chemical waste.

Step 1: Waste Segregation and Collection
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Properly segregate different forms of phlorizin waste at the point of generation. Use separate,
clearly labeled, and sealed containers for each waste stream.

e Unused or Expired Solid Phlorizin:

o Collect the solid powder in its original container or a new, compatible, and sealable
container.

o Ensure the container is clearly labeled as "Hazardous Waste," "Chemical Waste," and
includes the full chemical name: "Phlorizin."”

o Store the sealed container in a designated secondary containment bin away from
incompatible materials, such as strong oxidizing agents[4][6][11].

e Solutions Containing Phlorizin:

[¢]

Collect liquid waste containing phlorizin in a sturdy, leak-proof, and chemically compatible
container (e.g., a glass or polyethylene bottle)[11].

o Do not mix with other incompatible waste streams[11].

o Label the container with "Hazardous Waste," the chemical name "Phlorizin," and list all
solvents and their approximate concentrations.

o Keep the container tightly sealed when not in use and store it in secondary
containment[11][12].

e Contaminated Labware and Debris:

o Sharps: Needles, scalpels, or other contaminated sharps should be placed in a designated
sharps container.

o Glassware (e.g., beakers, flasks): Rinse glassware with a suitable solvent (such as
ethanol) to remove phlorizin residue. Collect the first rinse as hazardous liquid waste[11].
After rinsing, the glassware can typically be washed for reuse. If disposing of the
glassware, it should be placed in a container for broken glass[13].
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o Consumables (e.g., gloves, pipette tips, absorbent pads): Place all solid waste
contaminated with phlorizin into a dedicated, sealed plastic bag or container labeled as
"Hazardous Waste" with the chemical name[12].

Step 2: Accidental Spill Cleanup

In the event of a spill, follow these procedures:

Ensure adequate ventilation and wear appropriate PPE[2][3].

For solid spills: Carefully sweep or scoop the material to avoid creating dust. Place the
collected solid into a labeled hazardous waste container[4].

For liquid spills: Absorb the spill with an inert, non-combustible material such as diatomite or
universal binders[2].

Once the spill is absorbed, collect the material into a sealed, labeled hazardous waste
container.

Decontaminate the spill area and any equipment used for cleanup. A common method is to
wipe down surfaces with alcohol[2].

Step 3: Final Disposal

Store all collected phlorizin waste containers in a designated, well-ventilated, and secure
area until pickup.

Arrange for collection by your institution’s Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor.

Consult your local or regional authorities for specific disposal requirements, as regulations
can vary[6]. One possible disposal method is incineration in a chemical incinerator after
being dissolved in a combustible solvent, but this must be performed by a licensed facility[6].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

phlorizin waste streams.
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Caption: Workflow for segregation and disposal of phlorizin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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